67-30-1

Tetrac

In Stock

• CAS RN:
• 67-30-1

• Formula:
• C14H8I4O4

• InChI:
• InChI=1S/C14H8I4O4/c15-8-4-7(5-9(16)13(8)21)22-14-10(17)1-6(2-11(14)18)3-12(19)20/h1-2,4-5,21H,3H2,(H,19,20)

• InChIKey:
• PPJYSSNKSXAVDB-UHFFFAOYSA-N

• 3,3',5,5'-tetraiodothyroacetic acid is a monocarboxylic acid that is thyroacetic acid carrying four iodo substituents at positions 3, 3', 5 and 5'. It has a role as a thyroid hormone, a human metabolite and an apoptosis inducer. It is an iodophenol, a 2-halophenol, a monocarboxylic acid and an aromatic ether.

N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-phenylurea

In Stock

• CAS RN:
• 5667-30-1

• Formula:
• C15H11FN4OS

• InChI:
• InChI=1S/C15H11FN4OS/c16-11-8-6-10(7-9-11)13-19-20-15(22-13)18-14(21)17-12-4-2-1-3-5-12/h1-9H,(H2,17,18,20,21)

• InChIKey:
• VLTQNTKCWXODKG-UHFFFAOYSA-N

• N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-phenylurea is a useful research compound. Its molecular formula is C15H11FN4OS and its molecular weight is 314.3 g/mol. The purity is usually 95%.

N-cyclohexyl-4,5-dimethoxy-2-nitrobenzamide

In Stock

• CAS RN:
• 5867-30-1

• Formula:
• C15H20N2O5

• InChI:
• InChI=1S/C15H20N2O5/c1-21-13-8-11(12(17(19)20)9-14(13)22-2)15(18)16-10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3,(H,16,18)

• InChIKey:
• GQWSCTJNQYWSIB-UHFFFAOYSA-N

• N-cyclohexyl-4,5-dimethoxy-2-nitrobenzamide is a useful research compound. Its molecular formula is C15H20N2O5 and its molecular weight is 308.33 g/mol. The purity is usually 95%.

Hydrazinecarboximidamide, 2-(1-methylethylidene)-N-[(phenylamino)thioxomethyl]-

Usually In Stock

• CAS RN:
• 63467-30-1

• Formula:
• C11H15N5S

• InChI:
• InChI=1S/C11H15N5S/c1-8(2)15-16-10(12)14-11(17)13-9-6-4-3-5-7-9/h3-7H,1-2H3,(H4,12,13,14,16,17)

• InChIKey:
• FWFDSNTZHZXYAD-UHFFFAOYSA-N

• Hydrazinecarboximidamide, 2-(1-methylethylidene)-N-[(phenylamino)thioxomethyl]- is a useful research compound. Its molecular formula is C11H15N5S and its molecular weight is 249.34 g/mol. The purity is usually 95%.

7-[(4-chlorophenoxy)methyl]-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• CAS RN:
• 233767-30-1

• Formula:
• C12H9ClN4O2S

• InChI:
• InChI=1S/C12H9ClN4O2S/c1-7-11(18)17-12(15-14-7)20-10(16-17)6-19-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3

• InChIKey:
• ZCSICLBUYIFQJV-UHFFFAOYSA-N

• 7-[(4-chlorophenoxy)methyl]-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C12H9ClN4O2S and its molecular weight is 308.74g/mol. The purity is usually 95%.

3-amino-N-(2,5-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 445267-30-1

• Formula:
• C19H12Cl2N4OS

• InChI:
• InChI=1S/C19H12Cl2N4OS/c20-11-1-3-13(21)15(9-11)24-18(26)17-16(22)12-2-4-14(25-19(12)27-17)10-5-7-23-8-6-10/h1-9H,22H2,(H,24,26)

• InChIKey:
• KSTDOMUUPQPTOT-UHFFFAOYSA-N

• 3-amino-N-(2,5-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H12Cl2N4OS and its molecular weight is 415.29. The purity is usually 95%.

N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide

In Stock

• CAS RN:
• 898367-30-1

• Formula:
• C16H16N2O3S3

• InChI:
• InChI=1S/C16H16N2O3S3/c1-3-8-18-12-7-6-11(24(2,20)21)10-14(12)23-16(18)17-15(19)13-5-4-9-22-13/h4-7,9-10H,3,8H2,1-2H3

• InChIKey:
• KPKKFMXZDCTJKK-MSUUIHNZSA-N

• N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H16N2O3S3 and its molecular weight is 380.5. The purity is usually 95%.

4-(2-Fluorophenyl)-4-oxobutyronitrile

In Stock

• CAS RN:
• 898767-30-1

• Formula:
• C10H8FNO

• InChI:
• InChI=1S/C10H8FNO/c11-9-5-2-1-4-8(9)10(13)6-3-7-12/h1-2,4-5H,3,6H2

• InChIKey:
• GGERJUSCKQINCU-UHFFFAOYSA-N

• 4-(2-Fluorophenyl)-4-oxobutyronitrile is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-methylbenzyl)acetamide

In Stock

• CAS RN:
• 932967-30-1

• Formula:
• C21H25N3O3S2

• InChI:
• InChI=1S/C21H25N3O3S2/c1-3-4-13-24-18-7-5-6-8-19(18)29(26,27)23-21(24)28-15-20(25)22-14-17-11-9-16(2)10-12-17/h5-12H,3-4,13-15H2,1-2H3,(H,22,25)

• InChIKey:
• MFGJIPIGKDXHCA-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O3S2 and its molecular weight is 431.6 g/mol. The purity is usually 95%.

3-(4-chlorophenyl)-4-methyl-7-[2-(morpholin-4-yl)ethoxy]-2H-chromen-2-one

In Stock

• CAS RN:
• 903867-30-1

• Formula:
• C22H22ClNO4

• InChI:
• InChI=1S/C22H22ClNO4/c1-15-19-7-6-18(27-13-10-24-8-11-26-12-9-24)14-20(19)28-22(25)21(15)16-2-4-17(23)5-3-16/h2-7,14H,8-13H2,1H3

• InChIKey:
• GVOVCJQLFKCCLV-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-4-methyl-7-[2-(morpholin-4-yl)ethoxy]-2H-chromen-2-one is a useful research compound. Its molecular formula is C22H22ClNO4 and its molecular weight is 399.9 g/mol. The purity is usually 95%.

4-(2H-1,3-benzodioxol-5-yl)-5-ethyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1187767-30-1

• Formula:
• C12H13N3O2

• InChI:
• InChI=1S/C12H13N3O2/c1-2-8-11(12(13)15-14-8)7-3-4-9-10(5-7)17-6-16-9/h3-5H,2,6H2,1H3,(H3,13,14,15)

• InChIKey:
• HOIKFVDINPZEHS-UHFFFAOYSA-N

• 4-(2H-1,3-benzodioxol-5-yl)-5-ethyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.255. The purity is usually 95%.

2-amino-N-[(2-fluorophenyl)methyl]-N-methylbutanamide

In Stock

• CAS RN:
• 1218067-30-1

• Formula:
• C12H17FN2O

• InChI:
• InChI=1S/C12H17FN2O/c1-3-11(14)12(16)15(2)8-9-6-4-5-7-10(9)13/h4-7,11H,3,8,14H2,1-2H3

• InChIKey:
• XGMLBICNMQKJQY-UHFFFAOYSA-N

• 2-amino-N-[(2-fluorophenyl)methyl]-N-methylbutanamide is a useful research compound. Its molecular formula is C12H17FN2O and its molecular weight is 224.279. The purity is usually 95%.

2-(3,5-Difluorobenzoyl)-6-methoxypyridine

In Stock

• CAS RN:
• 1187167-30-1

• Formula:
• C13H9F2NO2

• InChI:
• InChI=1S/C13H9F2NO2/c1-18-12-4-2-3-11(16-12)13(17)8-5-9(14)7-10(15)6-8/h2-7H,1H3

• InChIKey:
• VAFXSUWNUBOAIC-UHFFFAOYSA-N

• 2-(3,5-Difluorobenzoyl)-6-methoxypyridine is a useful research compound. Its molecular formula is C13H9F2NO2 and its molecular weight is 249.21 g/mol. The purity is usually 95%.